Cas no 944896-42-8 (6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid)

6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid structure

944896-42-8 structure

Product Name:6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid

CAS No:944896-42-8

MF:C₈H₅BrN₂O₂

MW:241.041500806808

MDL:MFCD10698063

CID:1012001

PubChem ID:22031912

Update Time:2024-10-25

6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid
- 6-bromo-Imidazo[1,2-a]pyridine-3-carboxylic acid
- 6-bromoH-imidazo[1,2-a]pyridine-3-carboxylic acid
- 6-Bromoimidazo[1,2-a]pyridine-3-carboxylicacid
- SDKJLYHPCBMDAD-UHFFFAOYSA-N
- BCP10077
- 6162AC
- PB32887
- FCH1401051
- TRA0032430
- SY028324
- OR300511
- AX8162051
- 6-bromoH-imidazo[1,2-a
- 6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid (ACI)
- MDL： MFCD10698063
- Inchi： 1S/C8H5BrN2O2/c9-5-1-2-7-10-3-6(8(12)13)11(7)4-5/h1-4H,(H,12,13)
- InChI Key： SDKJLYHPCBMDAD-UHFFFAOYSA-N
- SMILES： O=C(C1N2C(C=CC(=C2)Br)=NC=1)O

Computed Properties

Exact Mass: 239.95300
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 224
Topological Polar Surface Area: 54.6

Experimental Properties

Density: 1.89±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.67 g/l) (25 º C),
PSA: 54.60000
LogP: 1.79500

6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR300511-1g	6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid	944896-42-8	97%	1g	£42.00	2025-02-19
abcr	AB390844-1 g	6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid, 95%; .	944896-42-8	95%	1 g	€231.20	2023-07-19
abcr	AB390844-5 g	6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid, 95%; .	944896-42-8	95%	5 g	€750.40	2023-07-19
abcr	AB390844-10 g	6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid, 95%; .	944896-42-8	95%	10 g	€1,249.30	2023-07-19
TRC	B800810-50mg	6-Bromoimidazo[1,2-a]pyridine-3-carboxylic Acid	944896-42-8		50mg	$ 50.00	2022-06-06
TRC	B800810-100mg	6-Bromoimidazo[1,2-a]pyridine-3-carboxylic Acid	944896-42-8		100mg	$ 95.00	2022-06-06
TRC	B800810-500mg	6-Bromoimidazo[1,2-a]pyridine-3-carboxylic Acid	944896-42-8		500mg	$ 320.00	2022-06-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D852012-25g	6-Bromoimidazo[1,2-a]pyridine-3-carboxylic Acid	944896-42-8	95%	25g	886.00	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FB702-1g	6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid	944896-42-8	97%	1g	155.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FB702-100mg	6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid	944896-42-8	97%	100mg	45CNY	2021-05-08

6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid Production Method

Production Method 1

372198-69-1

944896-42-8

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol , Water ; 2 h, 20 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5

Reference

: Method for synthesis of 6-bromoimidazo[1,2-a]pyridine-3-carboxylic acid

, China, , ,

Production Method 2

372198-69-1

944896-42-8

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2

Reference

: Preparation of benzo-heterocycles compound as PI3K alpha kinase inhibitor

, China, , ,

Production Method 3

372198-69-1

944896-42-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 24 h, 50 °C

Reference

: Combination of kinase inhibitors and uses thereof

, United States, , ,

Production Method 4

372198-69-1

944896-42-8

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Ethanol , Tetrahydrofuran ; 3 d, rt
1.2 Reagents: Hydrogen ion Solvents: Water ; neutralized

Reference

: Preparation of substituted N-(1H-indazol-4-yl)imidazo[1,2-a]pyridine-3-carboxamide compounds as type III receptor tyrosine kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 5

1072-97-5

33142-21-1

944896-42-8

Reaction Conditions

1.1 Solvents: Ethanol ; rt → 78 °C; 1 - 2 d, 78 °C; 78 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; 30 min, < 35 °C; 3 - 4 h, 35 °C → 78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 1 - 2 h, pH 1 - 2, 0 - 5 °C

Reference

: (1aR,12bS)-8-Cyclohexyl-11-fluoro-N-((1-methylcyclopropyl)sulfonyl)-1a-((3-methyl-3,8-diazabicyclo[3.2.1]oct-8-yl)carbonyl)-1,1a,2,2b-tetrahydrocyclopropa[d]indolo[2,1-a][2]benzazepine-5-carboxamide for use in treating HCV

, European Patent Organization, , ,

Production Method 6

1072-97-5

33142-21-1

944896-42-8

Reaction Conditions

1.1 Solvents: Ethanol ; 1 - 2 d, rt → 78 °C; 78 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; 30 min, < 35 °C; 3 - 4 h, 35 °C → 78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2, 0 - 5 °C; 1 - 2 h, 0 - 5 °C

Reference

: Preparation of polymorphs of kinase inhibitor [6-(2-aminobenzo[d]oxazol-5-yl)imidazo[1,2-a]pyridin-3-yl](morpholino)methanone

, World Intellectual Property Organization, , ,

Production Method 7

372198-69-1

944896-42-8

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

: Discovery of 3,6-disubstituted-imidazo[1,2-a]pyridine derivatives as a new class of CLK1 inhibitors

Zhang, Yun; Xia, Anjie; Zhang, Shiyu; Lin, Guifeng; Liu, Jingming; et al, Bioorganic & Medicinal Chemistry Letters, 2021, 41,

Production Method 8

372198-69-1

944896-42-8

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; overnight, 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4

Reference

: Bicyclic heteroaryls as kinase inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 9

474708-98-0

944896-42-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 12 h, 100 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4, cooled

Reference

: 2,3-Disubstituted pyridine compounds as TGF-beta inhibitors and their preparation

, World Intellectual Property Organization, , ,

6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid Raw materials

6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid Preparation Products

6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid (944896-42-8)

6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid Related Literature

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Cas no 944896-42-8 (6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid)

6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid Pricemore >>

6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid Raw materials

6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid Preparation Products

6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid Related Literature

944896-42-8 (6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid) Related Products